4-(4-Bromophenyl)-2-phenyl-1lambda~4~,4-thiazinane-1,3,5-trione
Description
4-(4-Bromophenyl)-2-phenyl-1lambda~4~,4-thiazinane-1,3,5-trione, also known as 4-BPTPT, is a synthetic compound with a wide range of applications in scientific research. It is an important intermediate in the synthesis of a variety of organic compounds, and has been used for the development of pharmaceuticals, agrochemicals, and other materials. Its structure contains a bromophenyl ring and a thiazinane ring, both of which are reactive and can be used to form various organic compounds. 4-BPTPT also has a wide range of biological activities, which makes it a valuable tool for scientific research.
Scientific Research Applications
- Triazoles, including derivatives of 4-(4-bromophenyl)-2-phenyl-1λ⁴,⁴-thiazinane-1,3,5-trione, have demonstrated antibacterial effects . Researchers have investigated their potential as antimicrobial agents against various bacterial strains.
- The presence of the 4,5-disubstituted-4H-1,2,4-triazole-3-thiol moiety in chemical compounds has been associated with antifungal activity . Scientists have explored the efficacy of this compound against fungal pathogens.
- The compound has shown antioxidant properties, which are crucial for combating oxidative stress and protecting cells from damage. It could be relevant in the context of health and disease prevention .
- Although not explicitly mentioned for this compound, related 4,5-disubstituted-4H-1,2,4-triazole-3-thiols have demonstrated anti-inflammatory effects . Further investigation could explore its potential in modulating inflammatory responses.
- Triazoles have been studied for their anticancer potential. While specific data on this compound are scarce, it might be worth investigating its effects on cancer cell lines .
- Beyond biological activities, researchers have explored synthetic routes involving 4-(4-bromophenyl)-2-phenyl-1λ⁴,⁴-thiazinane-1,3,5-trione. For instance, it has been used in S-alkylation reactions to synthesize novel compounds .
Antibacterial Activity
Antifungal Properties
Antioxidant Activity
Anti-Inflammatory Effects
Anticancer Research
Synthetic Applications
properties
IUPAC Name |
4-(4-bromophenyl)-1-oxo-2-phenyl-1,4-thiazinane-3,5-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrNO3S/c17-12-6-8-13(9-7-12)18-14(19)10-22(21)15(16(18)20)11-4-2-1-3-5-11/h1-9,15H,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPYZBTONNAVBLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=O)C(S1=O)C2=CC=CC=C2)C3=CC=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Bromophenyl)-2-phenyl-1lambda~4~,4-thiazinane-1,3,5-trione | |
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